Cas no 1361670-45-2 (4-Chloro-2-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-2-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361670-45-2
• MF: C₁₂H₄Cl₄F₃N
• MW: 360.974069595337
• CID: 4966466
• Update Time: 2025-08-05

4-Chloro-2-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl4F3N/c13-5-3-8(20-9(4-5)12(17,18)19)10-6(14)1-2-7(15)11(10)16/h1-4H
• InChI Key： CQYVMTWJMSAMNA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(C=C(C(F)(F)F)N=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 360.902044 g/mol
• Monoisotopic Mass: 358.904994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9
• Molecular Weight: 361.0

Additional information on 4-Chloro-2-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 4-Chloro-2-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361670-45-2)

4-Chloro-2-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361670-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of multiple substituents, including a chloro group at the 4-position, a 2,3,6-trichlorophenyl moiety at the 2-position, and a trifluoromethyl group at the 6-position, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 4-Chloro-2-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine contributes to its reactivity and potential applications. The chloro substituent enhances electrophilic aromatic substitution reactions, while the trifluoromethyl group provides electron-withdrawing effects that can influence the compound's metabolic stability and bioavailability. The 2,3,6-trichlorophenyl group introduces additional electron-withdrawing capacity and steric hindrance, which can be leveraged in designing molecules with specific binding affinities.

In recent years, this compound has been explored as a key intermediate in the synthesis of various biologically active molecules. Its versatility allows for further functionalization through nucleophilic substitution reactions at the chloro positions or through cross-coupling reactions involving the aromatic rings. The combination of these features makes it a promising candidate for developing novel pharmaceutical agents.

One of the most compelling aspects of 4-Chloro-2-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine is its potential application in medicinal chemistry. Researchers have utilized this compound as a building block in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common scaffold in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Additionally, the electron-deficient nature of the trifluoromethyl group enhances binding affinity to protein targets.

Recent studies have highlighted the role of halogenated pyridines in drug discovery. For instance, compounds containing multiple halogen atoms have shown improved pharmacokinetic properties due to increased lipophilicity and metabolic stability. The presence of three chlorine atoms in the 2,3,6-trichlorophenyl group not only enhances these properties but also provides multiple sites for further derivatization. This flexibility allows chemists to fine-tune the physicochemical properties of the final drug candidates.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known herbicides and pesticides. The pyridine ring is a common structural feature in many agrochemicals due to its ability to interact with biological enzymes and receptors. By incorporating electron-withdrawing groups like chloro and trifluoromethyl, researchers aim to enhance the efficacy and selectivity of these compounds against target pests while minimizing environmental impact.

Synthetic methodologies for preparing 4-Chloro-2-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine have been optimized for scalability and efficiency. Traditional approaches involve multi-step sequences starting from commercially available precursors such as chloropyridines and trichlorobenzene derivatives. Advances in catalytic systems have enabled more streamlined synthetic routes, reducing waste and improving yields. These developments are crucial for industrial applications where cost-effectiveness and sustainability are paramount.

The chemical reactivity of this compound also makes it an attractive candidate for material science applications. Halogenated pyridines can be used as ligands in transition metal catalysis, facilitating various organic transformations such as cross-coupling reactions and C-H activation. These processes are essential for constructing complex molecular architectures used in advanced materials and polymers.

In conclusion,4-Chloro-2-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361670-45-2) represents a versatile intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic modifications, making it a valuable tool for drug discovery and material science research. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in developing next-generation therapeutics and functional materials.